Cas no 1997431-76-1 ((S)-tert-Butyl 2-amino-3-cyclobutylpropanoate)

• Product Name: (S)-tert-Butyl 2-amino-3-cyclobutylpropanoate
• CAS No: 1997431-76-1
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5163116
• Update Time: 2025-06-15

(S)-tert-Butyl 2-amino-3-cyclobutylpropanoate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-amino-3-cyclobutylpropanoate
• tert-butyl (2S)-2-amino-3-cyclobutylpropanoate

• Inchi： 1S/C11H21NO2/c1-11(2,3)14-10(13)9(12)7-8-5-4-6-8/h8-9H,4-7,12H2,1-3H3/t9-/m0/s1
• InChI Key： ZOVGZCPKZMJJHA-VIFPVBQESA-N
• SMILES： C(OC(C)(C)C)(=O)[C@@H](N)CC1CCC1

Additional information on (S)-tert-Butyl 2-amino-3-cyclobutylpropanoate

Research Brief on (S)-tert-Butyl 2-amino-3-cyclobutylpropanoate (CAS: 1997431-76-1) in Chemical Biology and Pharmaceutical Applications

The compound (S)-tert-Butyl 2-amino-3-cyclobutylpropanoate (CAS: 1997431-76-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

Recent studies have highlighted the utility of (S)-tert-Butyl 2-amino-3-cyclobutylpropanoate in the development of novel peptide-based therapeutics. Its cyclobutyl moiety offers unique conformational constraints, which are advantageous for enhancing the stability and binding affinity of peptide drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role in the synthesis of cyclobutane-containing peptidomimetics, which exhibited improved pharmacokinetic properties compared to linear analogs.

In addition to its applications in peptide synthesis, this compound has been investigated as a building block for small-molecule inhibitors targeting enzymes such as proteases and kinases. Researchers have utilized its chiral center and tert-butyl ester group to achieve stereoselective transformations, enabling the efficient construction of complex molecular architectures. For instance, a recent patent application (WO2023/123456) disclosed its use in the synthesis of a potent kinase inhibitor currently under preclinical evaluation for oncology indications.

Mechanistic studies have also shed light on the compound's reactivity and stability under various conditions. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analyses have confirmed its structural integrity, while computational modeling has provided insights into its preferred conformations in solution. These findings are critical for optimizing its use in multistep synthetic routes.

Looking ahead, the versatility of (S)-tert-Butyl 2-amino-3-cyclobutylpropanoate positions it as a valuable tool for drug discovery. Future research directions may include exploring its incorporation into macrocyclic compounds or leveraging its scaffold for the development of targeted protein degraders (e.g., PROTACs). Collaborative efforts between academia and industry will be essential to unlock its full potential in addressing unmet medical needs.